Cas no 79573-94-7 (Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-)

• Product Name: Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-
• CAS No: 79573-94-7
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 532627
• PubChem ID: 12721562
• Update Time: 2025-04-19

Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-
• 4-tert-butyl-2-methylsulfinylphenol
• DTXSID90508065
• SCHEMBL10708099
• 4-tert-Butyl-2-(methanesulfinyl)phenol
• 79573-94-7

• Inchi： 1S/C11H16O2S/c1-11(2,3)8-5-6-9(12)10(7-8)14(4)13/h5-7,12H,1-4H3
• InChI Key： SJZYHCSFBFRZLH-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=CC(=C1)C(C)(C)C)O)=O

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.5Ų